Cas no 120309-46-8 (1H-Pyrrole-2-carboxamide,N-propyl-)

• Product Name: 1H-Pyrrole-2-carboxamide,N-propyl-
• CAS No: 120309-46-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 105030
• PubChem ID: 23273468
• Update Time: 2025-04-18

1H-Pyrrole-2-carboxamide,N-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxamide,N-propyl-
• 1H-Pyrrole-2-carboxamide,N-propyl-(9CI)
• AKOS009056295
• propyl pyrrolecarboxamide
• 120309-46-8
• SCHEMBL4658952
• DTXSID30879201
• 1H-Pyrrole-2-carboxamide, N-propyl-
• N-Propyl-1H-pyrrole-2-carboxamide

• Inchi： 1S/C8H12N2O/c1-2-5-10-8(11)7-4-3-6-9-7/h3-4,6,9H,2,5H2,1H3,(H,10,11)
• InChI Key： LYLMJRLHNQBOIM-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1)NCCC

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.9A^2

Experimental Properties

• PSA: 44.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides